2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-(5-oxo-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C20H25N3O5S/c1-11(2)14-9-18(25)23-13(10-29-20(23)22-14)8-17(24)21-12-6-15(26-3)19(28-5)16(7-12)27-4/h6-7,9,11,13H,8,10H2,1-5H3,(H,21,24)
• InChI Key: CTZOGUQTTMTCRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N2C(CSC2=N1)CC(=O)NC3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C20H25N3O5S
• Molecular Weight: 419.5 g/mol

Description

2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H25N3O5S and its molecular weight is 419.5. The purity is usually 95%.
BenchChem offers high-quality 2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activity : The synthesis of new heterocycles incorporating similar moieties has been reported, with some compounds evaluated for their antimicrobial properties. For example, compounds synthesized from key intermediates like 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide were tested and showed potential as antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

• Insecticidal Assessment : Certain heterocycles incorporating a thiadiazole moiety synthesized from a related intermediate, were assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis, showing the potential application of these compounds in agricultural pest management (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

• Radioligand Imaging : A novel series of compounds, including 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, were reported for their selective binding to the translocator protein (18 kDa), with applications in radioligand imaging for positron emission tomography (PET). This highlights the compound's potential in biomedical imaging and diagnostics (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

• Antinociceptive and Anti-inflammatory Properties : The synthesis and evaluation of thiazolopyrimidine derivatives for their antinociceptive (pain-relieving) and anti-inflammatory properties have been documented. This suggests potential therapeutic applications for compounds with similar chemical structures in managing pain and inflammation (Selvam, Karthik, Palanirajan, & Ali, 2012).

• Corrosion Inhibition : Derivatives of 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide have been synthesized and evaluated for their effectiveness as corrosion inhibitors. This application is crucial in industrial processes and materials science, indicating the compound's relevance in these fields (Yıldırım & Cetin, 2008).